Cas no 145237-01-0 (2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]-)

2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]- structure
145237-01-0 structure
Product Name:2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]-
CAS No:145237-01-0
MF:C13H14N2O6
MW:294.260063648224
CID:222618
PubChem ID:3086662
Update Time:2025-04-19

2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]-
    • 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)pyrrolidin-3-yl]pyridine-2-carboxylic acid
    • (-)-Acromelic acid E
    • 2-Pyridinecarboxylic acid, 3-((3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl)-
    • 145237-01-0
    • Acromelic acid E
    • DTXSID60162951
    • 2-Pyridinecarboxylic acid, 3-(5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl)-, (3S-(3alpha,4alpha,5beta))-
    • Inchi: 1S/C13H14N2O6/c16-9(17)4-7-8(5-15-11(7)13(20)21)6-2-1-3-14-10(6)12(18)19/h1-3,7-8,11,15H,4-5H2,(H,16,17)(H,18,19)(H,20,21)/t7-,8+,11-/m0/s1
    • InChI Key: IKLXLRRNKJKWMY-RNSXUZJQSA-N
    • SMILES: OC([C@@H]1[C@@H](CC(=O)O)[C@@H](C2=CC=CN=C2C(=O)O)CN1)=O

Computed Properties

  • Exact Mass: 294.085
  • Monoisotopic Mass: 294.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • Density: 1.477g/cm3
  • Boiling Point: 626ºC at 760 mmHg
  • Flash Point: 332.4ºC
  • Refractive Index: 1.601
  • LogP: 0.33950
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